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Compound of Interest

Compound Name: (2-Bromophenyl)(phenyl)methanol

CAS No.: 59142-47-1

Cat. No.: B3037768

Get Quote

Executive Summary
(2-Bromophenyl)(phenyl)methanol (CAS: 29334-16-5) is a bifunctional diarylmethanol

scaffold characterized by the presence of a hydroxyl group and an ortho-bromine substituent.

Unlike its para- or meta-isomers, the ortho-positioning of the bromine atom renders this

molecule a "privileged structure" for intramolecular cyclization.

It serves as a critical junction intermediate in the synthesis of fluorene derivatives (widely used

in OLED materials and antimalarial drugs like Lumefantrine) and dibenzoxepines (tricyclic

antidepressants). This guide details the optimized synthesis of the core molecule, its

transformation into high-value tricyclic systems via Palladium-catalyzed C-H activation, and its

role in asymmetric synthesis.

Chemical Identity & Structural Properties[1][2][3]
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Property Data

IUPAC Name (2-Bromophenyl)(phenyl)methanol

Synonyms
2-Bromobenzhydrol;

-Phenyl-2-bromobenzyl alcohol

CAS Number 29334-16-5 (Racemic)

Molecular Formula

C

H

BrO

Molecular Weight 263.13 g/mol

Appearance White to off-white crystalline solid

Melting Point 58–62 °C

Solubility
Soluble in DCM, THF, Ethyl Acetate; Insoluble in

water

Key Functional Groups
Secondary Alcohol (

-OH), Aryl Bromide (Ar-Br)

Steric & Electronic Implications
The ortho-bromo substituent exerts a significant steric effect, twisting the phenyl rings out of

coplanarity. This pre-organization lowers the entropic barrier for intramolecular cyclization

reactions, making this scaffold superior to non-halogenated analogs for synthesizing fused ring

systems.

Synthetic Routes: Comparative Analysis
Two primary routes exist for synthesizing (2-Bromophenyl)(phenyl)methanol. The choice

depends on available starting materials and scale requirements.

Route A: The Grignard Addition (Laboratory Standard)
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Reagents: Phenylmagnesium bromide + 2-Bromobenzaldehyde.

Pros: High atom economy, convergent, room temperature reaction.

Cons: Requires anhydrous conditions; potential for Wurtz coupling byproducts if Mg

activation is poor.

Mechanism: Nucleophilic addition of the phenyl anion to the carbonyl carbon.

Route B: Ketone Reduction (Industrial Scale)
Reagents: 2-Bromobenzophenone + NaBH

(in MeOH/THF).

Pros: Very high purity, easy workup, avoids pyrophoric Grignard reagents.

Cons: 2-Bromobenzophenone is more expensive than the aldehyde precursor.

Mechanism: Hydride transfer to the carbonyl.

Experimental Protocol: Optimized Grignard
Synthesis
Objective: Synthesis of 50g of (2-Bromophenyl)(phenyl)methanol via Route A.

Reagents
Bromobenzene (1.1 eq)

Magnesium turnings (1.2 eq)

2-Bromobenzaldehyde (1.0 eq)

Iodine (crystal, catalytic)[1]

THF (Anhydrous)[2][3]

Step-by-Step Methodology

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b3037768/docs?utm_src=pdf-body#technical-guide-2-bromophenyl-phenyl-methanol-as-a-strategic-chemical-intermediate
https://academicjournals.org/journal/AJPAC/article-full-text-pdf/79CFCD550393
https://www.chemicalbook.com/Article/Preparation-of-9-3-Bromophenyl-9-phenyl-9H-fluorene.htm
https://www.chemicalbook.com/Article/Preparation-of-9-3-Bromophenyl-9-phenyl-9H-fluorene.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037768?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activation: In a flame-dried 3-neck flask under N

, place Mg turnings. Add a single crystal of I

and heat with a heat gun until iodine vaporizes to activate the Mg surface.

Grignard Formation: Add 10% of the Bromobenzene in THF. Initiate the reaction

(exotherm/turbidity). Dropwise add the remaining Bromobenzene/THF solution to maintain a

gentle reflux.[1] Stir for 1 hour after addition.

Addition: Cool the Grignard solution to 0°C. Add 2-Bromobenzaldehyde in THF dropwise

over 30 minutes. The solution will turn viscous.

Quench: Allow to warm to RT and stir for 2 hours. Quench slowly with saturated NH

Cl solution (exothermic).

Workup: Extract with Ethyl Acetate (3x). Wash combined organics with Brine. Dry over Na

SO

and concentrate in vacuo.

Purification: Recrystallize from Hexane/EtOAc (9:1) to yield white needles.

Validation Point:

H NMR (CDCl

) should show a singlet/doublet for the methine proton at

~6.0-6.2 ppm (depending on concentration/H-bonding).

Critical Reactivity: The "Ortho-Effect" & Cyclization
The defining feature of this molecule is its ability to undergo intramolecular Pd-catalyzed

cyclization to form Fluorene derivatives. This transformation is pivotal in materials science

(OLED hosts) and medicinal chemistry.

Pathway 1: Synthesis of 9H-Fluoren-9-ol
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Under Pd(0) catalysis, the C-Br bond undergoes oxidative addition, followed by intramolecular

carbopalladation of the neighboring phenyl ring and reductive elimination.

Catalyst: Pd(OAc)

/ PPh

Base: K

CO

or Cs

CO

Solvent: DMF, 100°C

Pathway 2: Synthesis of Dibenzoxepines
Reaction with an alkylating agent followed by intramolecular etherification allows for the

formation of 7-membered oxygen-containing rings (Dibenz[b,e]oxepine), a core structure in

tricyclic antidepressants like Doxepin.

Visualization: Reaction Divergence
The following diagram illustrates the divergent pathways available from the (2-Bromophenyl)
(phenyl)methanol scaffold.
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Figure 1: Divergent synthetic pathways. The green path (Fluorene synthesis) represents the

highest strategic value for this specific ortho-bromo intermediate.

Pharmaceutical Applications: The Bepotastine &
Fluorene Connection
While often confused with its chloro-pyridyl analog (used for Bepotastine), (2-Bromophenyl)
(phenyl)methanol is a precursor for:

Fluorene-Based Antimalarials: The cyclized product, 9-fluorenol, is the structural core for

Lumefantrine (Benflumetol). The ortho-bromo alcohol allows for the construction of the

fluorene core after introducing specific substituents on the phenyl rings, offering a

convergent synthetic strategy that avoids the regioselectivity issues of direct fluorene

functionalization.

Chiral Diarylmethylamines: Through the conversion to the chloride (using SOCl

) and subsequent nucleophilic substitution with piperazine or piperidine derivatives, this
scaffold yields antihistamines and calcium channel blockers.

Nefopam Analogues: The intramolecular cyclization of related amino-alcohols derived from

this scaffold yields benzoxazocine derivatives, used as non-opioid analgesics.
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Data: Comparative Yields of Cyclization Methods
Method

Catalyst
System

Temp
Yield (Fluoren-
9-ol)

Notes

Standard Heck

Pd(OAc)

/ PPh
110°C 65-70%

Requires high

heat; PPh

oxide removal

difficult.

Jeffery Cond.
Pd(OAc)

/ TBAB
80°C 82%

Phase transfer

conditions;

cleaner profile.

Radical
AIBN / Bu

SnH
80°C 55%

Toxic tin

residues; not

suitable for

pharma.

Safety & Handling
Toxicity: The compound is an organobromide and likely an irritant. Avoid inhalation of dust.

Reactivity: The benzylic alcohol is prone to disproportionation or oxidation if stored in direct

sunlight. Store in amber vials.

Waste: Brominated waste must be segregated. Palladium residues from cyclization reactions

require scavenging (e.g., SiliaMetS®) to meet ICH Q3D guidelines for elemental impurities in

drug substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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